Cas no 174604-65-0 (3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol)

• Product Name: 3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol
• CAS No: 174604-65-0
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 6391705
• PubChem ID: 22103399
• Update Time: 2025-05-24

3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol
• 1,2,4-Oxadiazole-5-propanol, 3-methyl-
• AKOS017753037
• 174604-65-0
• EN300-7135002
• SCHEMBL8554367

• Inchi： 1S/C6H10N2O2/c1-5-7-6(10-8-5)3-2-4-9/h9H,2-4H2,1H3
• InChI Key： NDNSURCUJAJLKA-UHFFFAOYSA-N
• SMILES： O1C(CCCO)=NC(C)=N1

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 292.0±42.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol

3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Propan-1-ol: A Comprehensive Overview

3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Propan-1-ol (CAS No. 174604-65-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its oxadiazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. The presence of the oxadiazole group imparts distinctive electronic properties to the molecule, making it a valuable building block in various chemical reactions.

The oxadiazole moiety in 3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Propan-1-ol is known for its ability to participate in hydrogen bonding and π-interactions, which are crucial for its applications in drug design. Recent studies have highlighted its potential as a scaffold for developing bioactive molecules. For instance, researchers have explored its role in the synthesis of inhibitors for kinases and other enzymes, which are critical targets in cancer therapy. The methyl substitution at the 3-position of the oxadiazole ring further enhances the compound's stability and bioavailability.

One of the most promising applications of 3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Propan-1-ol lies in its use as an intermediate in the synthesis of agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. Recent advancements in green chemistry have emphasized the importance of using sustainable methods for synthesizing such compounds. The alcohol group (-OH) at the terminal position of the propanol chain allows for easy functionalization, enabling the creation of derivatives with enhanced efficacy and reduced environmental impact.

In addition to its role in agrochemicals, 3-(3-Methyl-1,2,4-Oxadiazol-5-yl)Propan-1-ol has found applications in polymer chemistry. The oxadiazole group can be incorporated into polymeric materials to improve their thermal stability and mechanical properties. For example, researchers have successfully synthesized polymers containing this moiety that exhibit excellent resistance to high temperatures and oxidative degradation. These materials hold potential for use in aerospace and automotive industries where durable and lightweight materials are highly sought after.

The synthesis of 3-(3-Methyl-1,2,4-Oxadiazol-5-ylium)Propanal (a related compound) has been optimized using microwave-assisted techniques, which significantly reduce reaction times and improve yields. This approach aligns with current trends toward more efficient and environmentally friendly chemical processes. The availability of high-quality starting materials like 3-(3-Methyl...) Propanal is essential for scaling up production of these advanced materials.

From a pharmacological perspective, 3-(3-Methyl...) Propanal derivatives have shown promise as candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The oxadiazole group facilitates interactions with key proteins involved in these conditions, making it a valuable component in drug discovery efforts. Collaborative research between academic institutions and pharmaceutical companies has accelerated progress in this area.

In conclusion, 3-(3-Methyl...) Propanal stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, agriculture, and materials science. As ongoing studies continue to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.